Cas no 860649-25-8 (3,5-Dimethyl-2-[(morpholin-4-yl)methyl]phenyl 4-iodobenzene-1-sulfonate)

• Product Name: 3,5-Dimethyl-2-[(morpholin-4-yl)methyl]phenyl 4-iodobenzene-1-sulfonate
• CAS No: 860649-25-8
• MF: C₁₉H₂₂INO₄S
• MW: 487.351756572723
• CID: 5704115
• PubChem ID: 2766347
• Update Time: 2025-08-05

3,5-Dimethyl-2-[(morpholin-4-yl)methyl]phenyl 4-iodobenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 3,5-DIMETHYL-2-(MORPHOLINOMETHYL)PHENYL 4-IODOBENZENESULFONATE
• 3,5-dimethyl-2-[(morpholin-4-yl)methyl]phenyl 4-iodobenzene-1-sulfonate
• Benzenesulfonic acid, 4-iodo-, 3,5-dimethyl-2-(4-morpholinylmethyl)phenyl ester
• 860649-25-8
• 3,5-dimethyl-2-[(morpholin-4-yl)methyl]phenyl4-iodobenzene-1-sulfonate
• 10X-0973
• AKOS005076631
• [3,5-dimethyl-2-(morpholin-4-ylmethyl)phenyl] 4-iodobenzenesulfonate
• 3,5-Dimethyl-2-[(morpholin-4-yl)methyl]phenyl 4-iodobenzene-1-sulfonate

• Inchi： 1S/C19H22INO4S/c1-14-11-15(2)18(13-21-7-9-24-10-8-21)19(12-14)25-26(22,23)17-5-3-16(20)4-6-17/h3-6,11-12H,7-10,13H2,1-2H3
• InChI Key： FTFSWWOFSTUWQT-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)S(=O)(=O)OC1=CC(C)=CC(C)=C1CN1CCOCC1

Computed Properties

• Exact Mass: 487.03143g/mol
• Monoisotopic Mass: 487.03143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• Density: 1.546±0.06 g/cm3(Predicted)
• Boiling Point: 559.7±50.0 °C(Predicted)
• pka: 6.16±0.20(Predicted)

Additional information on 3,5-Dimethyl-2-[(morpholin-4-yl)methyl]phenyl 4-iodobenzene-1-sulfonate

3,5-Dimethyl-2-[(morpholin-4-yl)methyl]phenyl 4-iodobenzene-1-sulfonate (CAS No. 860649-25-8)

3,5-Dimethyl-2-[(morpholin-4-yl)methyl]phenyl 4-iodobenzene-1-sulfonate, also known by its CAS registry number 860649-25-8, is a complex organic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a phenyl group substituted with methyl and morpholinylmethyl groups, along with an iodobenzenesulfonyl moiety. The presence of these functional groups makes it a versatile building block for various chemical reactions and molecular modifications.

The synthesis of 3,5-Dimethyl-2-[(morpholin-4-yl)methyl]phenyl 4-iodobenzene-1-sulfonate involves a series of carefully designed multi-step reactions. Researchers have explored various strategies to optimize the yield and purity of this compound, including the use of palladium-catalyzed cross-coupling reactions and advanced purification techniques. Recent studies have highlighted the importance of stereochemical control during the synthesis process to ensure the formation of the desired enantiomer.

In terms of applications, this compound has shown promising potential in drug discovery and development. Its ability to act as a bioisostere or a pharmacophore mimic makes it valuable in designing novel therapeutic agents. For instance, recent research has demonstrated its role in modulating cellular signaling pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The iodine atom in the structure plays a critical role in enabling radiolabeling techniques, which are essential for imaging studies in preclinical models.

The morpholinyl group in 3,5-Dimethyl-2-[(morpholin-4-yllmethyl]phenyl 4-Iodobenzene-I-sulfonate contributes to its stability and solubility properties, making it suitable for use in aqueous environments. This feature is particularly advantageous in enzymatic assays and biochemical studies where maintaining compound integrity is crucial. Additionally, the sulfonate group enhances the compound's reactivity towards nucleophilic substitutions, facilitating its use in click chemistry and other modular assembly methods.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity profiles of this compound with unprecedented accuracy. By employing density functional theory (DFT) calculations and molecular dynamics simulations, scientists have gained insights into its interaction with biological targets at the atomic level. These computational tools have significantly accelerated the drug design process, reducing reliance on time-consuming experimental trials.

In conclusion, 3,5-Dimethyl -2 -[(morpholin -4 - yl) methyl] phenyl 4 - iodobenzenesulfonate (CAS No. 860649 -25 -8) stands out as a valuable molecule in contemporary chemical research. Its unique structure, coupled with its versatile functional groups, positions it as a key player in advancing both academic and industrial applications. As research continues to uncover new facets of its potential, this compound is poised to make significant contributions to the fields of medicinal chemistry and materials science.